4-{2-[1-(2-methylphenyl)-1H-tetrazol-5-yl]propan-2-yl}morpholine

• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol
• IUPAC Name: 4-[2-[1-(2-methylphenyl)tetrazol-5-yl]propan-2-yl]morpholine
• InChI: InChI=1S/C15H21N5O/c1-12-6-4-5-7-13(12)20-14(16-17-18-20)15(2,3)19-8-10-21-11-9-19/h4-7H,8-11H2,1-3H3
• InChI Key: JZQPCZWIZRUUPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)C(C)(C)N3CCOCC3

Description

4-{2-[1-(2-METHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]PROPAN-2-YL}MORPHOLINE is a complex organic compound featuring a morpholine ring, a tetrazole ring, and a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{2-[1-(2-METHYLPHENYL)-1H-1,2,3,4-TETRAZOL-5-YL]PROPAN-2-YL}MORPHOLINE typically involves multiple steps, starting from commercially available precursors. The key steps include:

Formation of the Tetrazole Ring: This can be achieved by reacting an appropriate nitrile with sodium azide under acidic conditions.

Attachment of the Methylphenyl Group: This step involves the alkylation of the tetrazole ring with a methylphenyl halide.

Formation of the Morpholine Ring: The final step involves the cyclization of an appropriate amine with an epoxide to form the morpholine ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles